4-(morpholinosulfonyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide

• IUPAC Name: N-benzo[g][1,3]benzothiazol-2-yl-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C22H19N3O4S2/c26-21(16-5-8-17(9-6-16)31(27,28)25-11-13-29-14-12-25)24-22-23-19-10-7-15-3-1-2-4-18(15)20(19)30-22/h1-10H,11-14H2,(H,23,24,26)
• InChI Key: ABYGIWZXVQYQQY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C5=CC=CC=C5C=C4
• Molecular Formula: C22H19N3O4S2
• Molecular Weight: 453.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide, morpholinosulfonyl, and naphtho[2,1-d]thiazol-2-yl groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The benzamide and morpholinosulfonyl groups are likely to be involved in reactions with nucleophiles and electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present in it. For example, the presence of the benzamide group could influence its solubility in water and other solvents.

Mechanism of Action

Target of Action

The primary target of this compound is the HIV-1 Reverse Transcriptase (RT) . This enzyme plays a crucial role in the replication of the Human Immunodeficiency Virus (HIV-1), making it a key target for antiviral therapies .

Mode of Action

The compound interacts with the HIV-1 RT in a unique way. This suggests that the compound binds to the enzyme-substrate complex rather than the free enzyme, altering the enzyme’s activity .

Biochemical Pathways

The compound affects the HIV-1 replication pathway by inhibiting the RT enzyme . This prevents the conversion of viral RNA into DNA, a critical step in the HIV-1 lifecycle . By blocking this step, the compound prevents the integration of the viral genome into the host cell’s DNA, thereby inhibiting further replication of the virus .

Pharmacokinetics

The compound’s effectiveness against hiv-1 suggests that it has sufficient bioavailability to reach its target in the body

Result of Action

By inhibiting the HIV-1 RT enzyme, the compound effectively blocks the replication of the virus . This can help to control the spread of the virus in the body, potentially slowing the progression of the disease .

Advantages and Limitations for Lab Experiments

The advantages of using 4-(morpholinosulfonyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide in lab experiments include its ability to inhibit the activity of CK2 and its potential as a lead compound for the development of new drugs. However, there are also some limitations to using this compound in lab experiments. One limitation is that it may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-(morpholinosulfonyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide. One direction is to study its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another direction is to study its potential as a lead compound for the development of new drugs. Additionally, further studies are needed to understand its mechanism of action and to identify potential off-target effects.

Synthesis Methods

The synthesis of 4-(morpholinosulfonyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide involves several steps. The first step is the synthesis of 2-amino-6-nitronaphthalene-1,3-disulfonic acid, which is then converted to 2-amino-6-nitronaphthalene-1,3-disulfonamide. The next step involves the reaction of 2-amino-6-nitronaphthalene-1,3-disulfonamide with 2-chloro-N-(morpholinosulfonyl)benzamide to form this compound.

Scientific Research Applications

4-(morpholinosulfonyl)-N-(naphtho[2,1-d]thiazol-2-yl)benzamide has been found to have potential applications in various fields of scientific research. It has been extensively studied in cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied in drug discovery, where it has been found to have potential as a lead compound for the development of new drugs.